Cas no 2138202-24-9 (Propanoic acid, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]-
• CAS No: 2138202-24-9
• MF: C₇H₁₂F₂O₄S
• MW: 230.229588508606
• CID: 5299984
• Update Time: 2025-10-24

Propanoic acid, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methoxypropanesulfinyl)propanoic acid
• 2,2-Difluoro-3-(3-methoxypropylsulfinyl)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]-

• Inchi： 1S/C7H12F2O4S/c1-13-3-2-4-14(12)5-7(8,9)6(10)11/h2-5H2,1H3,(H,10,11)
• InChI Key： MZODATLEZOUNDH-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(F)F)(CCCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 220
• XLogP3: -0.3
• Topological Polar Surface Area: 82.8

Additional information on Propanoic acid, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]-

Exploring Propanoic acid, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]- (CAS No. 2138202-24-9): Properties and Applications

In the realm of specialty chemicals, Propanoic acid, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]- (CAS No. 2138202-24-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its difluoro and sulfinyl functional groups, is a subject of interest in pharmaceutical research, agrochemical development, and advanced material science. Its molecular architecture combines reactivity with stability, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern industries aligns with the rise of green chemistry and sustainable synthesis. Researchers are increasingly exploring how CAS 2138202-24-9 can contribute to eco-friendly processes, such as catalytic transformations or solvent-free reactions. A frequent query in scientific forums revolves around its sulfoxide moiety and how it influences the compound’s polarity and solubility—a critical factor in drug formulation.

One of the most searched questions about this compound relates to its synthetic pathways. The introduction of the 3-methoxypropylsulfinyl group often involves oxidation steps, with methodologies ranging from metal-catalyzed reactions to enzymatic approaches. Recent publications highlight its potential as a chiral building block, particularly in asymmetric synthesis for bioactive molecules. This ties into broader trends like precision medicine and targeted drug delivery, where enantiopure intermediates are essential.

From an industrial perspective, Propanoic acid derivatives like this one are pivotal in developing high-performance materials. Its thermal stability and compatibility with polymers make it a candidate for coatings or adhesives. Users often search for structure-activity relationships (SAR) to understand how modifications to its core affect performance—a topic extensively covered in patent literature.

Safety and handling of CAS 2138202-24-9 are also common concerns. While not classified as hazardous under standard regulations, its hygroscopic nature necessitates proper storage conditions. Analytical techniques like HPLC and NMR are frequently employed to monitor purity, especially given its use in sensitive applications like electronic chemicals or liquid crystals.

In conclusion, 2,2-difluoro-3-[(3-methoxypropyl)sulfinyl]propanoic acid exemplifies innovation at the intersection of chemistry and technology. As industries prioritize molecular diversity and functional materials, this compound’s role is poised to expand—answering the call for smarter, more efficient chemical solutions.